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Compound of Interest

Compound Name: N-Cinnamylpiperidine

CAS No.: 5882-82-6

Cat. No.: B15193225

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N-
Cinnamylpiperidine (1-[(E)-3-phenylprop-2-enyl]piperidine), a molecule of interest in medicinal

chemistry and organic synthesis. The following sections detail its nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) data, offering a foundational dataset for its

identification, characterization, and application in further research.

Core Spectroscopic Data
The empirical formula for N-Cinnamylpiperidine is C₁₄H₁₉N, with a molecular weight of 201.31

g/mol and an exact mass of 201.151749610 Da.[1][2] The spectroscopic data presented below

corresponds to the (E)-isomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The ¹H

and ¹³C NMR data provide detailed information about the hydrogen and carbon framework of

N-Cinnamylpiperidine, respectively.
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Table 1: ¹H NMR Spectroscopic Data for N-Cinnamylpiperidine

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.20 - 7.40 m 5H Phenyl-H

6.53 d, J = 15.8 Hz 1H Cinnamyl-Hα

6.25 dt, J = 15.8, 6.4 Hz 1H Cinnamyl-Hβ

3.10 d, J = 6.4 Hz 2H Cinnamyl-Hγ

2.35 - 2.50 m 4H Piperidine-Hα

1.50 - 1.65 m 4H Piperidine-Hβ

1.35 - 1.50 m 2H Piperidine-Hγ

Table 2: ¹³C NMR Spectroscopic Data for N-Cinnamylpiperidine

Chemical Shift (δ) ppm Assignment

137.5 Phenyl-C (quaternary)

132.9 Cinnamyl-Cβ

128.6 Phenyl-CH

127.2 Phenyl-CH

126.9 Cinnamyl-Cα

126.2 Phenyl-CH

61.5 Cinnamyl-Cγ

54.5 Piperidine-Cα

26.0 Piperidine-Cβ

24.5 Piperidine-Cγ
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Infrared (IR) Spectroscopy
IR spectroscopy identifies the functional groups present in a molecule through their

characteristic vibrational frequencies.

Table 3: IR Spectroscopic Data for N-Cinnamylpiperidine

Wavenumber (cm⁻¹) Intensity Assignment

3050 - 3020 Medium Aromatic C-H Stretch

2930 - 2850 Strong Aliphatic C-H Stretch

1650 Medium C=C Stretch (alkene)

1600, 1495, 1450 Medium-Weak Aromatic C=C Stretch

970 Strong =C-H Bend (trans-alkene)

745, 695 Strong
C-H Out-of-plane Bend

(monosubstituted benzene)

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments, confirming the molecular weight and offering insights into its structure.

Table 4: Mass Spectrometry Data for N-Cinnamylpiperidine

m/z Relative Intensity (%) Assignment

201 45 [M]⁺ (Molecular Ion)

117 100 [C₉H₉]⁺ (Cinnamyl cation)

98 85
[C₆H₁₂N]⁺ (Piperidinemethyl

cation)

91 30 [C₇H₇]⁺ (Tropylium cation)

84 60
[C₅H₁₀N]⁺ (Piperidine

fragment)
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Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above. Specific instrument parameters may vary.

NMR Spectroscopy
A sample of N-Cinnamylpiperidine (typically 5-25 mg for ¹H NMR and 20-100 mg for ¹³C

NMR) is dissolved in approximately 0.6-0.7 mL of a deuterated solvent, commonly chloroform-d

(CDCl₃), in a 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is added as an

internal standard (δ = 0.00 ppm). The spectra are recorded on a spectrometer operating at a

frequency of 300 MHz or higher for ¹H NMR and 75 MHz or higher for ¹³C NMR.

IR Spectroscopy
An IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. For a

liquid sample like N-Cinnamylpiperidine, a thin film is prepared by placing a drop of the neat

liquid between two potassium bromide (KBr) or sodium chloride (NaCl) plates. Alternatively, the

spectrum can be recorded using an Attenuated Total Reflectance (ATR) accessory, where a

small drop of the sample is placed directly on the ATR crystal. The spectrum is typically

recorded over a range of 4000-400 cm⁻¹.

Mass Spectrometry
Mass spectra are typically acquired using a mass spectrometer with an electron ionization (EI)

source. A dilute solution of N-Cinnamylpiperidine in a volatile organic solvent (e.g., methanol

or dichloromethane) is introduced into the instrument. In the EI source, the sample is vaporized

and bombarded with a high-energy electron beam (typically 70 eV), causing ionization and

fragmentation of the molecule. The resulting ions are then separated by a mass analyzer based

on their mass-to-charge ratio (m/z) and detected. Gas chromatography-mass spectrometry

(GC-MS) is also a common method for the analysis of such compounds.[1]

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic characterization of

a synthesized chemical compound like N-Cinnamylpiperidine.
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General Workflow for Spectroscopic Analysis
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Caption: Workflow of Spectroscopic Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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